Triammonium citrate Triammonium citrate Ammonium citrate is a white granular solid. It is soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in pharmaceuticals, and in chemical analysis.
Triammonium citrate is a citrate salt in which all three carboxy groups are deprotonated and associated with ammonium ions as counter-cations. It has a role as a food emulsifier and a buffer. It is an ammonium salt and a citrate salt.
Brand Name: Vulcanchem
CAS No.: 3458-72-8
VCID: VC20864778
InChI: InChI=1S/C6H8O7.3H3N/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);3*1H3
SMILES: C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[NH4+].[NH4+].[NH4+]
Molecular Formula: C6H8O7.3H3N
C6H17N3O7
Molecular Weight: 243.22 g/mol

Triammonium citrate

CAS No.: 3458-72-8

Cat. No.: VC20864778

Molecular Formula: C6H8O7.3H3N
C6H17N3O7

Molecular Weight: 243.22 g/mol

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Triammonium citrate - 3458-72-8

Specification

Description Ammonium citrate is a white granular solid. It is soluble in water. The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used in pharmaceuticals, and in chemical analysis.
Triammonium citrate is a citrate salt in which all three carboxy groups are deprotonated and associated with ammonium ions as counter-cations. It has a role as a food emulsifier and a buffer. It is an ammonium salt and a citrate salt.
CAS No. 3458-72-8
Molecular Formula C6H8O7.3H3N
C6H17N3O7
Molecular Weight 243.22 g/mol
IUPAC Name triazanium;2-hydroxypropane-1,2,3-tricarboxylate
Standard InChI InChI=1S/C6H8O7.3H3N/c7-3(8)1-6(13,5(11)12)2-4(9)10;;;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);3*1H3
Standard InChI Key YWYZEGXAUVWDED-UHFFFAOYSA-N
SMILES C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[NH4+].[NH4+].[NH4+]
Canonical SMILES C(C(=O)[O-])C(CC(=O)[O-])(C(=O)[O-])O.[NH4+].[NH4+].[NH4+]
Colorform Granules or crystals
Colorless crystals
White granules

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